3-fluoro-N-{4-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide

• IUPAC Name: 3-fluoro-N-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• InChI: InChI=1S/C23H15FN6O/c24-18-3-1-2-17(14-18)23(31)26-19-6-4-15(5-7-19)20-8-9-21-27-28-22(30(21)29-20)16-10-12-25-13-11-16/h1-14H,(H,26,31)
• InChI Key: MRIAUDUOHHKICM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=CC=C(C=C2)C3=NN4C(=NN=C4C5=CC=NC=C5)C=C3
• Molecular Formula: C23H15FN6O
• Molecular Weight: 410.4 g/mol
• CAS No.: 891110-42-2

Description

3-fluoro-N-{4-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide is a useful research compound. Its molecular formula is C23H15FN6O and its molecular weight is 410.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Spectroscopic Analysis : Heterocyclic compounds, including those with a structure similar to 3-fluoro-N-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide, have been synthesized and characterized through NMR, FT–IR, and LC-MS spectral studies. Such compounds demonstrate significant antibacterial and antifungal activities against various microorganisms (Patel & Patel, 2015).
• Antiproliferative Activity : Compounds with a similar molecular structure have shown the ability to inhibit the proliferation of endothelial and tumor cells, suggesting potential applications in cancer research (Ilić et al., 2011).

Pharmacological Applications

• Development of P2X7 Antagonists : Studies have explored compounds structurally related to 3-fluoro-N-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide in the development of P2X7 receptor antagonists, which have applications in treating mood disorders (Chrovian et al., 2018).

Antimicrobial Evaluation

• Antimicrobial Activity : The structural analogs of this compound have been synthesized and evaluated for antimicrobial activity, demonstrating effectiveness against a range of bacterial and fungal pathogens (Prakash et al., 2011).

Anticancer Activity

• Antiproliferative Effects in Cancer Research : Fluorinated derivatives similar in structure have shown high antiproliferative activity against breast, colon, and lung cancer cell lines. These studies indicate the potential for developing new anticancer therapies (Dolzhenko et al., 2008).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization, and biological activity. This could include studies on its potential as a therapeutic agent, given the known biological activities of similar compounds.

Mechanism of Action

Target of Action

Similar compounds, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been found to inhibit c-met/vegfr-2 kinases . These kinases play crucial roles in cell growth, survival, and angiogenesis, making them important targets for cancer therapies .

Mode of Action

This inhibition could lead to a decrease in cell proliferation and angiogenesis, contributing to its potential antitumor effects .

Biochemical Pathways

The compound likely affects the pathways associated with its targets. For instance, c-Met and VEGFR-2 are involved in multiple signaling pathways that regulate cell growth, survival, and angiogenesis . By inhibiting these kinases, the compound could disrupt these pathways, leading to reduced tumor growth and progression .

Result of Action

The result of the compound’s action is likely a reduction in cell proliferation and angiogenesis due to the inhibition of its targets . This could lead to decreased tumor growth and progression, making it a potential candidate for cancer therapy .